
Early Research on 3-(Methylthio)-1-propanol: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methionol

Cat. No.: B020129 Get Quote

An In-depth Look at the Foundational Synthesis and Characterization of a Key Flavor

Compound

For researchers, scientists, and professionals in drug development, a thorough understanding

of the historical context and early research into key chemical compounds is invaluable. This

technical guide delves into the core early research surrounding 3-(Methylthio)-1-propanol, also

known as methionol, a significant volatile sulfur compound found in a variety of foods and

beverages. This document provides a detailed overview of its first reported synthesis, including

the experimental protocol and characterization data from the seminal work of the early 20th

century.

Introduction
3-(Methylthio)-1-propanol (CAS No. 505-10-2) is a naturally occurring compound that

contributes to the characteristic aroma and flavor profiles of numerous fermented products,

including wine, cheese, and soy sauce. It is a metabolite of the amino acid L-methionine,

produced by yeast during fermentation via the Ehrlich pathway. Beyond its role as a flavor

component, 3-(Methylthio)-1-propanol also serves as a reactant in the synthesis of various

organic molecules. This guide focuses on the foundational research that first described the

synthesis and properties of this important thioether.

Core Early Synthesis: The Work of Mann (1934)
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The first documented chemical synthesis of 3-(Methylthio)-1-propanol appears in a 1934

publication by F. G. Mann in the Journal of the Chemical Society. This early work provides a

fascinating glimpse into the synthetic methodologies and analytical techniques of the era.

Experimental Protocol
The synthesis of 3-(Methylthio)-1-propanol was achieved through the reaction of sodium methyl

mercaptide with ethylene chlorohydrin. The following is a detailed description of the

experimental procedure as reported:

Materials:

Sodium ethoxide solution (prepared from sodium and absolute ethanol)

Methyl mercaptan (methanethiol)

Ethylene chlorohydrin (2-chloroethanol)

Procedure:

Preparation of Sodium Methyl Mercaptide: A solution of sodium ethoxide was prepared by

dissolving a known quantity of sodium in absolute ethanol. Methyl mercaptan was then

passed through this solution until the sodium ethoxide was completely converted to sodium

methyl mercaptide. The completion of this reaction was likely determined by the cessation of

heat evolution or by testing for the absence of unreacted sodium ethoxide.

Reaction with Ethylene Chlorohydrin: Ethylene chlorohydrin was then added to the alcoholic

solution of sodium methyl mercaptide. The reaction mixture was subsequently heated under

reflux.

Work-up and Purification: After the reaction was complete, the ethanol was removed by

distillation. The remaining residue was then distilled to isolate the crude 3-(Methylthio)-1-

propanol. Further purification was likely achieved by fractional distillation.

Quantitative Data
The following table summarizes the quantitative data reported in the early literature for the

synthesis and characterization of 3-(Methylthio)-1-propanol.
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Parameter
Reported Value (Mann,
1934)

Modern Accepted Value

Boiling Point 187-189 °C (at 760 mmHg) 187 °C (at 760 mmHg)

Yield Not explicitly stated -

Molecular Formula C4H10OS C4H10OS

Molecular Weight 106.19 g/mol 106.19 g/mol

Density (at 25°C) - 1.03 g/mL

Refractive Index (n20/D) - 1.49

It is important to note that early 20th-century analytical techniques were limited compared to

modern standards. Characterization would have relied heavily on physical constants such as

boiling point, elemental analysis to confirm the molecular formula, and possibly derivative

formation. Techniques like NMR and mass spectrometry were not available.

Signaling Pathways and Experimental Workflows
The synthesis of 3-(Methylthio)-1-propanol as described by Mann (1934) is a classic example

of a nucleophilic substitution reaction, specifically a Williamson ether synthesis variation for

thioethers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Intermediate Formation

Main Reaction
Products

Sodium Ethoxide

Sodium Methyl Mercaptide

Reacts with

Methyl Mercaptan

Ethylene Chlorohydrin

Nucleophilic Substitution

3-(Methylthio)-1-propanol

Sodium Chloride

Click to download full resolution via product page

Caption: Workflow of the first reported synthesis of 3-(Methylthio)-1-propanol.

The natural formation of 3-(Methylthio)-1-propanol in yeast occurs via the Ehrlich pathway, a

metabolic route for the conversion of amino acids to higher alcohols.
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To cite this document: BenchChem. [Early Research on 3-(Methylthio)-1-propanol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020129#early-research-studies-on-3-methylthio-1-
propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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